Cas no 2680901-54-4 (Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate)

Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a pyrrolidine ring substituted with a benzyl carboxylate group and a 3-bromo-5-chlorophenyl moiety, offering multiple reactive sites for further functionalization. The bromo and chloro substituents enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex aromatic systems. The benzyl-protected carboxylate group provides stability while allowing selective deprotection when needed. This compound is well-suited for medicinal chemistry research, serving as a key building block in the development of biologically active molecules. Its high purity and well-defined reactivity profile make it a reliable choice for synthetic applications.
Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate structure
2680901-54-4 structure
Product Name:Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate
CAS No:2680901-54-4
MF:C18H17BrClNO2
MW:394.690083265305
CID:5628303
PubChem ID:165935166
Update Time:2025-05-21

Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate
    • 2680901-54-4
    • EN300-28302932
    • Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate
    • Inchi: 1S/C18H17BrClNO2/c19-15-9-14(10-16(20)11-15)17-7-4-8-21(17)18(22)23-12-13-5-2-1-3-6-13/h1-3,5-6,9-11,17H,4,7-8,12H2
    • InChI Key: NGHUVIOBMQRVOR-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1)C1CCCN1C(=O)OCC1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 393.01312g/mol
  • Monoisotopic Mass: 393.01312g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 29.5Ų

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Additional information on Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate (CAS No. 2680901-54-4)

Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate (CAS No. 2680901-54-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrrolidine carboxylates, which are widely studied for their potential applications in drug discovery and material science. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals often search for Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate synthesis methods, pyrrolidine derivatives applications, and CAS 2680901-54-4 suppliers. These queries reflect the growing demand for high-purity intermediates in the development of novel therapeutics and functional materials. The compound's unique structure allows for further functionalization, enabling the creation of diverse molecular architectures.

In recent years, the interest in halogenated pyrrolidine compounds has surged due to their potential in addressing challenges such as drug resistance and crop protection. The 3-bromo-5-chlorophenyl moiety, in particular, is known to contribute to enhanced binding affinity in biological targets. This has led to increased exploration of Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate in medicinal chemistry, especially in the design of enzyme inhibitors and receptor modulators.

The compound's physicochemical properties, including its solubility, stability, and melting point, are critical for researchers optimizing reaction conditions. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate and ensure its purity. These methods are frequently searched alongside the compound's name, highlighting the need for reliable quality control in synthetic workflows.

Environmental and safety considerations are also paramount when working with halogenated organic compounds. Proper handling, storage, and disposal protocols are essential to minimize risks. While Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate is not classified as a hazardous material, adherence to good laboratory practices is strongly recommended to ensure safe usage.

In conclusion, Benzyl 2-(3-bromo-5-chlorophenyl)pyrrolidine-1-carboxylate (CAS No. 2680901-54-4) represents a versatile building block in modern chemistry. Its applications span from pharmaceutical research to agrochemical development, driven by the increasing demand for innovative solutions in these fields. As research progresses, this compound is likely to play a pivotal role in the discovery of new bioactive molecules and advanced materials.

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